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Compound of Interest

Compound Name: N-Vinylformamide

Cat. No.: B1346921

For Researchers, Scientists, and Drug Development Professionals

N-Vinylformamide (NVF) is a water-soluble monomer utilized in the synthesis of specialty
polymers with applications in drug delivery systems, tissue engineering, and more.[1] While a
valuable building block, its handling requires strict adherence to safety protocols due to its
potential health hazards. This in-depth guide provides comprehensive safety and handling
information for laboratory personnel.

Hazard Identification and Classification

N-Vinylformamide is classified as a harmful and irritating substance.[2] It is crucial to
understand its specific hazards to ensure safe handling.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3][4][5][6]

H315: Causes skin irritation.[1][3][6][7]

H318: Causes serious eye damage.[1][3][4][5][6][7]

H335: May cause respiratory irritation.[1][3][6]

H351: Suspected of causing cancer.[1][3]
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e H360: May damage fertility or the unborn child.[1][4][5]
Signal Word: Danger[1][3][5][7]

Physical and Chemical Properties

Understanding the physical and chemical properties of N-Vinylformamide is essential for safe
storage and handling.

Property Value References
Molecular Formula C3H5NO [21[31[61[81[9]
Molecular Weight 71.08 g/mol [21[3][6][8]
Appearance Clear, Ii.ght. yellow to greenish- Be

yellow liquid
Boiling Point 210 °C (lit.) [2103][9][10][11]
Melting Point -16 °C (lit.) [1][2131e1[10][11]
Density 1.014 g/mL at 25 °C (lit.) [1][3][9][10][11]
Flash Point 102 °C / 215.6 °F [1][3]
Vapor Pressure ~0.1 mmHg at 25 °C [1][12]
Solubility Soluble in water [2]
Refractive Index n20/D 1.494 (lit.) [L1][9][10][11]

Toxicological Information

Exposure to N-Vinylformamide can have acute and chronic health effects.
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Toxicity Type Finding References
Harmful if swallowed. Acute
Acute Oral Toxicity toxicity estimate Oral - 476.32 [3]
mg/kg (Calculation method).
Skin Corrosion/Irritation Causes skin irritation. [31[7]
Serious Eye Damage/Irritation Causes serious eye damage. [B14151[7]
_ o May cause respiratory
Respiratory Irritation T [3][8]
irritation.
Suspected of causing cancer.
No component of this product
present at levels greater than
Carcinogenicity or equal to 0.1% is identified [31[8][13]

as probable, possible or
confirmed human carcinogen
by IARC.

Reproductive Toxicity

May damage fertility or the
unborn child.

[4]1[5]

Personal Protective Equipment (PPE) and
Engineering Controls

Strict adherence to PPE and engineering controls is mandatory when handling N-
Vinylformamide.

© 2025 BenchChem. All rights reserved. 3/15 Tech Support


https://www.chemicalbook.com/msds/n-vinylformamide.htm
https://www.chemicalbook.com/msds/n-vinylformamide.htm
https://aksci.com/sds/8690AL_SDS.pdf
https://www.chemicalbook.com/msds/n-vinylformamide.htm
https://www.tcichemicals.com/OP/en/p/V0106
https://www.tcichemicals.com/BE/en/sds/V0106_EU_6N.pdf
https://aksci.com/sds/8690AL_SDS.pdf
https://www.chemicalbook.com/msds/n-vinylformamide.htm
https://www.capotchem.com/doc/msds_13162-05-5.do
https://www.chemicalbook.com/msds/n-vinylformamide.htm
https://www.capotchem.com/doc/msds_13162-05-5.do
https://www.polymersource.ca/index.php?route=product/category/download&category_id=1100
https://www.tcichemicals.com/OP/en/p/V0106
https://www.tcichemicals.com/BE/en/sds/V0106_EU_6N.pdf
https://www.benchchem.com/product/b1346921?utm_src=pdf-body
https://www.benchchem.com/product/b1346921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Control Specification References

Work under a chemical fume
hood. Provide exhaust
ventilation or other engineering
controls to keep airborne
Engineering Controls concentrations of vapors below PIL3][L4][15]
their respective threshold limit
value. Ensure that eyewash
stations and safety showers
are proximal to the work-

station location.

Safety glasses with side-
shields conforming to EN166,

Eye/Face Protection or splash goggles. A face [2][8][14][16]
shield may be required for

splash hazards.

Chemical-resistant gloves
(e.g., nitrile gloves, 0.11 mm

Skin Protection for incidental contact, 0.2 mm [2][8][14][16]
for full contact). A lab coat

must be worn.

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use a
type OV/AG/P99 (US) or type
_ _ ABEK-P2 (EU EN 143)

Respiratory Protection ) ] [8][13]
respirator cartridge. Use
respirators and components
tested and approved under
appropriate government
standards such as NIOSH

(US) or CEN (EU).
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Handling and Storage Procedures

Proper handling and storage are critical to minimize risks.

Handling:

Avoid contact with skin, eyes, and personal clothing.[7][13]

Wash hands thoroughly after handling.[7][13]

Avoid breathing fumes, vapors, mist, or gas.[8][13]

Use only with adequate ventilation.[7][8][13]

Keep away from sources of ignition.[7]

Do not eat, drink, or smoke when using this product.[3][7]
Storage:

e Store in a cool, dry, and well-ventilated place.[2][8][13]

o Keep the container tightly closed.[2][7][8][13]

» Store under an inert gas as the material is hygroscopic.[8]
o« Recommended storage temperature is 2-8°C.[1][3][12]

» N-Vinylformamide is sensitive to air, light, and moisture and may polymerize on exposure to
heat and light.[2][5]

o Store away from incompatible materials such as oxidizing agents, acids, and strong bases.
[21[51[17]

Experimental Protocols
General Handling in a Laboratory Setting
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Objective: To provide a standard operating procedure for the safe handling of N-
Vinylformamide in a research laboratory.

Materials:

¢ N-Vinylformamide

o Appropriate solvents and reagents

o Calibrated glassware

e Magnetic stirrer and stir bar

e Chemical fume hood

o Personal Protective Equipment (as specified in Section 4)
 Spill kit

Procedure:

e Preparation: Before starting any work, ensure the chemical fume hood is operational and the
sash is at the appropriate height. Don personal protective equipment: a lab coat, chemical-
resistant gloves, and safety goggles.

» Dispensing: Conduct all dispensing of N-Vinylformamide inside the fume hood. Use a
calibrated pipette or syringe for accurate measurement. Avoid generating aerosols.

e Reaction Setup: If using in a reaction, set up the apparatus within the fume hood. Ensure all
joints are properly sealed. If the reaction is to be heated, use a heating mantle with a
temperature controller.

o Post-Reaction: After the procedure, quench any reactive materials as per the specific
experimental protocol.

o Decontamination: Wipe down the work area within the fume hood with an appropriate solvent
to decontaminate surfaces.
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o Waste Disposal: Dispose of all contaminated materials, including empty containers, as
hazardous waste in properly labeled containers.[17]

Purification by Fractional Vacuum Distillation

Caution: N-Vinylformamide is harmful and a suspected carcinogen and reproductive toxin. All
work should be performed in a well-ventilated fume hood, and appropriate personal protective
equipment must be worn.[18]

Objective: To purify crude N-Vinylformamide by removing polymeric impurities and other
contaminants.

Materials:

e Crude N-Vinylformamide

e Acetone

o Fractional distillation apparatus suitable for vacuum operation
e Magnetic stir bar or boiling chips

e Vacuum pump with a cold trap

e Heating mantle or oil bath

o Stabilizer (e.g., 4-Hydroxy-TEMPO or BHT)

Procedure:

e Pre-treatment:

o Dissolve the crude N-Vinylformamide in approximately five times its weight of acetone.
[18]

o Stir the mixture to dissolve the monomer, which will cause polymeric impurities to
precipitate.[18]

o Filter the mixture to remove the precipitated solids.[18]
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o Remove the acetone from the filtrate under reduced pressure at room temperature.[18]

o Distillation:

[e]

Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is dry.
[18]

o Transfer the pre-treated crude N-Vinylformamide into the distillation flask and add a
magnetic stir bar.[18]

o Connect the apparatus to the vacuum pump with a cold trap.[18]
o Gradually reduce the pressure.[18]
o Begin stirring and gently heat the distillation flask.[18]

o Collect the fraction that distills at the expected boiling point under the applied pressure.
The boiling point of NVF is significantly lower under vacuum than its atmospheric boiling
point of 210 °C.[18]

o Post-Distillation:

o Once distillation is complete, turn off the heat and allow the apparatus to cool to room
temperature before slowly re-introducing air.[18]

o Add a stabilizer to the purified N-Vinylformamide if it is to be stored.[18]
o Store the purified product at 2-8°C in an airtight container.[18]

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route

First Aid Procedure

References

Inhalation

Move the person to fresh air.
not breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Obtain

medical aid.

(31718l

Skin Contact

Immediately flush skin with
running water for at least 15
minutes while removing
contaminated clothing and
shoes. Wash clothing before
reuse. Obtain medical aid

immediately.

(21318l

Eye Contact

Immediately flush open eyes
with running water for at least
15 minutes. Remove contact
lenses if present and easy to
do. Continue rinsing. Obtain

medical aid immediately.

[2103][4107108]

Ingestion

Do NOT induce vomiting
without medical advice. Rinse
mouth with water. Never
administer anything by mouth
to an unconscious person.
Obtain medical aid

immediately.

(213118l

Spill Response

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated.[17]
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o Containment: For small spills within a fume hood, use an appropriate spill kit with absorbent
material. For larger spills, evacuate the lab, restrict access, and contact the institution's
Environmental Health & Safety (EHS) department.[14][15][17]

o Cleanup: Carefully cover the spill with an inert absorbent material. Once fully absorbed, use
non-sparking tools to collect the material into a suitable, sealed container for hazardous
waste.[2][17]

o Decontamination: Clean the spill area with soap and water, and collect all cleaning materials
for disposal as hazardous waste.[17]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7][8][13] For a large fire, use water spray, fog, or foam; do not use a water jet.

[2]

e Specific Hazards: Combustion may produce toxic carbon oxides (CO, CO2) and nitrogen
oxides (NO, NOXx).[2][3][7][8][13] Vapors are heavier than air and may spread along floors.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.[3][8][13]

Disposal Considerations

All waste containing N-Vinylformamide must be treated as hazardous waste.

o Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company. Do not attempt to neutralize the chemical.[8][17]

o Contaminated Materials: Dispose of any contaminated items, such as gloves, absorbent
pads, and disposable labware, as hazardous waste in a sealed container.[17]

o Empty Containers: Treat empty containers as hazardous waste as they will retain chemical
residue.[17]

Visual Safety Guides
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The following diagrams illustrate key safety workflows for handling N-Vinylformamide.

/Personal Protective Equipment (PPE) Workﬂow\

Start: Prepare for Handling NVF

Verify availability of all required PPE

Don PPE:

- Lab Coat
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

Enter designated work area (fume hood)

Proceed with handling protocol

Click to download full resolution via product page

Caption: Workflow for donning appropriate Personal Protective Equipment.
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N-Vinylformamide Spill Response Workflow
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Caption: Emergency response workflow for an N-Vinylformamide spill.
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Caption: Logical diagram of materials incompatible with N-Vinylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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